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Compound of Interest

Compound Name: Disperse Orange 30

Cat. No.: B079229 Get Quote

Introduction

Disperse Orange 30 (C.I. 11119) is a non-ionic monoazo dye characterized by its orange to

brown powder form and low solubility in water.[1][2][3] It is primarily used in the textile industry

for dyeing hydrophobic synthetic fibers such as polyester, acetate, and their blends.[1][4][5] In a

research context, its properties make it a subject of study in areas like dye chemistry and

material science.[2] The preparation of a consistent and accurately concentrated stock solution

is the first critical step for any experiment involving this compound. This document provides a

detailed protocol for the preparation, storage, and handling of Disperse Orange 30 stock

solutions.

Physicochemical and Storage Data
A summary of the key quantitative and qualitative data for Disperse Orange 30 is presented

below. Proper storage is crucial to maintain the stability and integrity of the compound, both in

its solid form and in solution.
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Parameter Value Source(s)

CAS Number 12223-23-3 [4][6][7]

Molecular Formula C₁₉H₁₇Cl₂N₅O₄ [4][6][7]

Molecular Weight 450.28 g/mol [6][8]

Appearance
Orange to brown crystalline

powder
[1][3]

Solubility

- Insoluble in water[1]- Soluble

in polar organic solvents like

DMSO, ethanol, acetone, and

toluene[1][8][9]

Storage (Solid)
Store at -20°C for up to 3

years.
[8]

Storage (In Solvent)

Store at -80°C in a tightly

sealed container for up to 1

year.

[8]

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol details the steps to prepare a 10 mM stock solution of Disperse Orange 30 in

Dimethyl Sulfoxide (DMSO). This concentration is a common starting point for various research

applications. Adjust the calculations accordingly for different desired concentrations.

Materials

Disperse Orange 30 powder (CAS: 12223-23-3)

Anhydrous Dimethyl Sulfoxide (DMSO), ≥99.5% purity

Microcentrifuge tubes or amber glass vials

Pipette and sterile filter tips
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Equipment

Analytical balance

Vortex mixer

Sonicator (optional, for aiding dissolution)

Fume hood

Personal Protective Equipment (PPE): safety glasses, lab coat, nitrile gloves

Procedure

Determine the Required Mass:

Calculate the mass of Disperse Orange 30 needed to prepare the desired volume of a 10

mM stock solution. The formula is:

Mass (mg) = Desired Volume (mL) × Concentration (mM) × Molecular Weight ( g/mol )

Example for 1 mL of 10 mM solution:

Mass (mg) = 1 mL × 10 mmol/L × (1 L / 1000 mL) × 450.28 g/mol × (1000 mg / 1 g) =

4.50 mg

Weighing the Compound:

Tare a clean, dry microcentrifuge tube or vial on the analytical balance.

Carefully weigh out the calculated mass (e.g., 4.50 mg) of Disperse Orange 30 powder

directly into the tube. Handle the powder in a fume hood to avoid inhalation of fine

particles.[10][11]

Dissolution:

Using a calibrated pipette, add the desired volume of DMSO (e.g., 1 mL) to the tube

containing the powder.
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Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved. The solution should be clear and free of particulates.

If dissolution is difficult, brief sonication in a water bath may be used to facilitate the

process.

Storage and Labeling:

Clearly label the tube with the compound name ("Disperse Orange 30"), concentration

(10 mM in DMSO), preparation date, and your initials.

For long-term storage, store the stock solution at -80°C.[8] For short-term use, storage at

-20°C is also acceptable.

Wrap the tube in aluminum foil or use an amber vial to protect the solution from light.

Safety Precautions
Always handle Disperse Orange 30 and DMSO in a well-ventilated area or a chemical fume

hood.[12]

Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

[10]

Avoid direct contact with skin and eyes. Disperse dyes can be sensitizing and cause skin or

eye irritation.[11][12]

Avoid inhaling the powder. Fine dust clouds can be a hazard.[11]

Consult the Safety Data Sheet (SDS) for Disperse Orange 30 and the chosen solvent

before starting any work.[6][10]

Dispose of all chemical waste according to your institution's guidelines.

Workflow Visualization
The following diagram illustrates the key steps in the preparation of a Disperse Orange 30
stock solution.
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Caption: Workflow for preparing Disperse Orange 30 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b079229?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

